Cas no 2168982-52-1 (2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine)

• Product Name: 2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine
• CAS No: 2168982-52-1
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• CID: 5926955
• PubChem ID: 165520699
• Update Time: 2025-06-10

2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine
• EN300-1283800
• 2168982-52-1

• Inchi： 1S/C10H20N2O3S/c11-10(9-2-6-15-7-3-9)8-16(13,14)12-4-1-5-12/h9-10H,1-8,11H2
• InChI Key： QWXPXMQTOVHICZ-UHFFFAOYSA-N
• SMILES： S(CC(C1CCOCC1)N)(N1CCC1)(=O)=O

Computed Properties

• Exact Mass: 248.11946368g/mol
• Monoisotopic Mass: 248.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81Ų

Additional information on 2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine

Professional Introduction to 2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine (CAS No. 2168982-52-1)

2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine (CAS No. 2168982-52-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an azetidine ring and an oxane moiety, presents a promising scaffold for the development of novel therapeutic agents. The azetidine sulfonyl group and the ethylamine side chain contribute to its distinctive chemical properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structure of 2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine is characterized by its high degree of functionalization, which allows for diverse chemical modifications. The presence of the azetidine ring, a five-membered heterocyclic compound, introduces steric and electronic features that can influence binding interactions with biological targets. Meanwhile, the oxane group, another five-membered heterocycle, provides flexibility and solubility advantages, which are critical for pharmaceutical applications.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacophores in drug design. The sulfonyl group in this compound enhances its reactivity, enabling further functionalization through nucleophilic substitution or coupling reactions. These attributes make it a versatile building block for synthesizing more complex molecules with tailored biological activities.

Synthetic pathways for 2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine have been explored to optimize yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high selectivity and efficiency. These methods align with modern pharmaceutical manufacturing standards, ensuring scalability for industrial applications.

The pharmacological relevance of this compound has been investigated in several preclinical studies. Researchers have explored its potential as a modulator of enzyme activity and receptor binding. For instance, the azetidine sulfonyl moiety has been shown to interact with specific protein targets, suggesting applications in treating inflammatory disorders and metabolic diseases. Additionally, the oxane group's ability to enhance bioavailability makes it an attractive feature for oral formulations.

Recent advancements in computational chemistry have facilitated the design of ligands based on 2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine. Molecular docking simulations have identified promising candidates for further experimental validation. These studies highlight the compound's role as a key intermediate in rational drug design, where structural optimization can be guided by predictive modeling techniques.

The biological activity of derivatives derived from this scaffold has been further examined in cell-based assays. Preliminary results indicate that certain analogs exhibit inhibitory effects on enzymes implicated in cancer progression and neurodegenerative diseases. This underscores the compound's potential as a lead molecule for developing novel therapeutics targeting these conditions.

In the context of green chemistry, efforts have been made to develop sustainable synthetic routes for 2-(azetidine-1-sulfonyl)-1-(oxan-4-yl)ethan-1-amine. Solvent-free reactions and catalytic methods have been explored to minimize waste generation while maintaining high yields. Such approaches align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and purity, ensuring compliance with regulatory standards for pharmaceutical intermediates.

Future research directions may focus on expanding the chemical diversity of derivatives derived from 2-(azetidine-1-sulfonyl)-1-(oxan-4-ylenthanamino) by incorporating additional functional groups or exploring different heterocyclic moieties. Such modifications could lead to novel compounds with enhanced pharmacological profiles suitable for treating a broader range of diseases.